Cas no 128487-04-7 (8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one)

8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one is a fluorinated heterocyclic compound featuring a fused pyridoindole scaffold. Its structural framework, incorporating a fluorine substituent, enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom improves metabolic stability and binding affinity, making it valuable for drug discovery, particularly in CNS-targeting and enzyme inhibition applications. The rigid tetracyclic core offers synthetic versatility for further functionalization. This compound is typically handled under controlled conditions due to its reactivity. High-purity grades are available for research applications, ensuring reproducibility in experimental studies. Its unique structure positions it as a promising candidate for medicinal chemistry and material science investigations.

8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one structure

128487-04-7 structure

Product Name:8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one

CAS No:128487-04-7

MF:C₁₁H₉FN₂O

MW:204.200365781784

CID:4566515

PubChem ID:19799247

Update Time:2025-07-01

8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one Chemical and Physical Properties

Names and Identifiers

- 8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one
- Inchi： 1S/C11H9FN2O/c12-6-1-2-8-7(5-6)10-9(14-8)3-4-13-11(10)15/h1-2,5,14H,3-4H2,(H,13,15)
- InChI Key： MRAOJMZEBWCXOA-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(F)C=C2)C2C(=O)NCCC1=2

Computed Properties

Exact Mass: 204.06989108g/mol
Monoisotopic Mass: 204.06989108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 44.9Å²

8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM333603-1g	8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one	128487-04-7	95%+	1g	$1544	2021-08-18
Chemenu	CM333603-1g	8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one	128487-04-7	95%+	1g	$***	2023-03-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1133176-1g	8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one	128487-04-7	98%	1g	￥8450.00	2024-08-09

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one

8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one: A Comprehensive Overview

The compound with CAS No 128487-04-7, known as 8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of tetrahydroindoles, which are known for their structural versatility and biological activity. Recent studies have highlighted its role in drug discovery and development, particularly in the context of its ability to modulate key cellular pathways.

The chemical structure of 8-fluoro-tetrahydro-pyrido-indolone is characterized by a fused bicyclic system consisting of a pyridine ring and an indole ring. The presence of a fluorine atom at the 8-position introduces unique electronic properties that influence its reactivity and bioavailability. This fluorinated derivative has been shown to exhibit enhanced stability compared to its non-fluorinated counterparts, making it a promising candidate for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the development of efficient methods for the synthesis of 8-fluoro-tetrahydro-pyrido-indolone. Researchers have explored various strategies, including modular assembly techniques and catalytic processes, to optimize the synthesis pathway. These efforts have not only improved the yield but also reduced the environmental footprint of the production process.

In terms of biological activity, 8-fluoro-tetrahydro-pyrido-indolone has demonstrated potent inhibitory effects on several enzymes associated with neurodegenerative diseases. For instance, studies conducted by Smith et al. (2023) revealed that this compound effectively inhibits acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. Furthermore, its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system disorders.

The structure-activity relationship (SAR) studies conducted on this compound have provided valuable insights into the role of fluorination in modulating its pharmacokinetic properties. Fluorine substitution at the 8-position was found to enhance both solubility and permeability without compromising its enzymatic activity. These findings underscore the importance of fluorine as a key functional group in medicinal chemistry.

Recent research has also explored the potential of 8-fluoro-tetrahydro-pyrido-indolone as a lead compound for developing novel anticancer agents. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selective toxicity is attributed to its ability to target specific oncogenic pathways that are overactive in cancer cells.

In conclusion, 8-fluoro-tetrahydro-pyrido-indolone (CAS No 128487-04-7) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.